4-[({2-Methylpyrazolo[1,5-a]pyrazin-4-yl}oxy)methyl]piperidine

• IUPAC Name: 2-methyl-4-(piperidin-4-ylmethoxy)pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C13H18N4O/c1-10-8-12-13(15-6-7-17(12)16-10)18-9-11-2-4-14-5-3-11/h6-8,11,14H,2-5,9H2,1H3
• InChI Key: VQYILUZZZGROGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=CN=C(C2=C1)OCC3CCNCC3
• Molecular Formula: C13H18N4O
• Molecular Weight: 246.31 g/mol

Description

4-[({2-Methylpyrazolo[1,5-a]pyrazin-4-yl}oxy)methyl]piperidine, commonly known as MPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. MPP is a heterocyclic compound containing a pyrazine ring and a piperidine ring, and its unique structure makes it a promising candidate for various research applications. In

Scientific Research Applications

Synthesis and Derivative Formation

• Synthesis of Methylpyrazolo[1,5-a]pyrazine Derivatives : Methylpyrazolo[1,5-a]pyrazine-4-carboxylates, similar in structure to the specified compound, are synthesized through palladium-catalyzed carbonylation and further converted to amidoximes and amidines. These derivatives are used to create new 4-(1,2,4-oxadiazolyl)- and 4-(pyrimidin-2-yl)-substituted pyrazolo[1,5-a]pyrazines, showcasing the compound's potential in creating diverse heterocyclic compounds (Tsizorik et al., 2020).

• Creation of Hydrazinylpyrazolo[1,5-a]pyrazines : Another approach involves the reaction of 4-chloropyrazolo[1,5-a]pyrazines with hydrazine hydrate, leading to 4-hydrazinylpyrazolo[1,5-a]pyrazines. These are further combined with various compounds to form derivatives with 1,2,4-triazole, tetrazole, or 1,2,4-triazine rings, emphasizing the compound's versatility in heterocyclic chemistry (Tsizorik et al., 2018).

Application in Pharmacology

• Pharmacological Interests in Pyrazolo[1,5-a]pyrimidines : Pyrazolo[1,5-a]pyrimidines, structurally related to the compound , are noted for their antimetabolite properties in purine biochemical reactions and antitrypanosomal activity. This indicates a potential area of pharmacological research for similar compounds, including 4-[({2-Methylpyrazolo[1,5-a]pyrazin-4-yl}oxy)methyl]piperidine (Abdelriheem et al., 2017).

Nitrogen-Containing Compounds in Various Applications

• Wide Applications of Nitrogen-Containing Compounds : The general use of nitrogen-containing compounds, such as pyrazines, in pharmaceuticals, agrochemicals, and other industries, underlines the potential applications of this compound in diverse fields. These compounds' high biological activities make them valuable in creating drugs and agrochemical products (Higasio & Shoji, 2001).

Mechanism of Action

Target of Action

Related compounds, such as imidazo[1,2-a]pyrazine-8-carboxylates, have been used as substrates for the preparation of compounds exhibiting the properties of inhibitors of phosphoinositide-3 kinase, p-38 kinase, matrix metalloproteases, as well as modulators of sirtuins .

Mode of Action

It is known that related compounds interact with their targets to inhibit or modulate their activity

Biochemical Pathways

Related compounds have been shown to affect pathways involving phosphoinositide-3 kinase, p-38 kinase, matrix metalloproteases, and sirtuins . These pathways play crucial roles in cellular processes such as cell growth, inflammation, extracellular matrix remodeling, and aging, respectively .

Result of Action

Related compounds have been shown to exhibit inhibitory effects on their targets, leading to changes in cellular processes .